Cas no 22583-62-6 (Ethanone, 1-[3-(1-hydroxyethyl)phenyl]-)

Ethanone, 1-[3-(1-hydroxyethyl)phenyl]- structure
22583-62-6 structure
Product Name:Ethanone, 1-[3-(1-hydroxyethyl)phenyl]-
CAS No:22583-62-6
MF:C10H12O2
MW:164.201083183289
CID:1413606
PubChem ID:15741712
Update Time:2025-04-20

Ethanone, 1-[3-(1-hydroxyethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[3-(1-hydroxyethyl)phenyl]-
    • 1-[3-(1-hydroxyethyl)phenyl]ethanone
    • DTXSID60577788
    • SCHEMBL11816271
    • 1-(3-(1-hydroxyethyl)phenyl)ethanone
    • 1-[3-(1-Hydroxyethyl)phenyl]ethan-1-one
    • 22583-62-6
    • Inchi: 1S/C10H12O2/c1-7(11)9-4-3-5-10(6-9)8(2)12/h3-7,11H,1-2H3
    • InChI Key: YYRHKGUSBRUPHT-UHFFFAOYSA-N
    • SMILES: OC(C)C1C=CC=C(C(C)=O)C=1

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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